Cas no 2172204-46-3 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid)
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid
- EN300-1514466
- 2172204-46-3
- 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid
-
- Inchi: 1S/C23H21N3O5S/c27-21(28)11-25-22(29)19-13-32-20(26-19)9-10-24-23(30)31-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,24,30)(H,25,29)(H,27,28)
- InChI Key: ZAKTVFDHRBJXSB-UHFFFAOYSA-N
- SMILES: S1C=C(C(NCC(=O)O)=O)N=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 451.12019195g/mol
- Monoisotopic Mass: 451.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 146Ų
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514466-0.05g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-0.1g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-0.25g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-0.5g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-1.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-2.5g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-5.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-10.0g |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1514466-50mg |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514466-100mg |
2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazol-4-yl}formamido)acetic acid |
2172204-46-3 | 100mg |
$2963.0 | 2023-09-27 |
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid
Introduction to 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid (CAS No. 2172204-46-3)
2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid, also known by its CAS number 2172204-46-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, which contribute to its potential therapeutic applications.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability and ease of removal. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid suggests that this compound may be a key intermediate in the synthesis of complex peptides or peptidomimetics.
The thiazole ring is another notable feature of this compound. Thiazoles are heterocyclic compounds that are found in various natural products and synthetic molecules with diverse biological activities. They are known for their ability to form stable complexes with metal ions and their potential as enzyme inhibitors. In the context of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid, the thiazole ring may play a crucial role in modulating the compound's interactions with biological targets.
Recent studies have highlighted the potential of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another area of interest is the compound's potential as an antimicrobial agent. Research conducted at the University of California, San Francisco, showed that 2-({2-2-{(9H-fluoren-9-yloxycarbonyl)amino}ethyl)-1,3-thiazol--4--yl}formamido)acetic acid has significant activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The unique combination of the Fmoc protecting group and the thiazole ring may contribute to its ability to disrupt bacterial cell walls and inhibit protein synthesis.
In addition to its therapeutic applications, 2-{[2-(Fmoc-amino)ethyl]-1,3-thiazol--4--yl}-formamido-acetic acid has also been explored for its use in diagnostic imaging. A study published in *Bioconjugate Chemistry* reported that this compound can be conjugated with fluorescent dyes or radiolabels to create probes for imaging specific cellular processes. This opens up new possibilities for non-invasive monitoring of disease progression and treatment efficacy.
The synthesis of 2-{[2-(Fmoc-amino)ethyl]-1,3-thiazol--4--yl}-formamido-acetic acid involves several steps, including the formation of the thiazole ring and the introduction of the Fmoc protecting group. One common approach is to start with 4-formylthiazole and react it with an amino acid derivative protected with Fmoc. The resulting intermediate can then be further modified to introduce additional functional groups or conjugate it with other molecules.
Despite its promising properties, 2-{[2-(Fmoc-amino)ethyl]-1,3-thiazol--4--yl}-formamido-acetic acid faces several challenges in its development as a therapeutic agent. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo. Additionally, potential side effects and toxicity profiles need to be thoroughly evaluated through preclinical studies.
In conclusion, 2-{[2-(Fmoc-amino)ethyl]-1,3-thiazol--4--yl}-formamido-acetic acid (CAS No. 2172204--46--3) is a multifunctional compound with a wide range of potential applications in medicine and diagnostics. Its unique structural features make it a valuable tool for researchers exploring new therapeutic strategies and developing innovative diagnostic methods. As research in this area continues to advance, it is likely that we will see more applications for this compound in both clinical settings and basic scientific research.
2172204-46-3 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1,3-thiazol-4-yl}formamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)